3-[(4-Chlorobenzyl)sulfinyl]-1,2-propanediol

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfinyl]propane-1,2-diol
• InChI: InChI=1S/C10H13ClO3S/c11-9-3-1-8(2-4-9)6-15(14)7-10(13)5-12/h1-4,10,12-13H,5-7H2
• InChI Key: NNMNIHSIKKQBGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)CC(CO)O)Cl
• Molecular Formula: C10H13ClO3S
• Molecular Weight: 248.73 g/mol

Description

3-[(4-Chlorobenzyl)sulfinyl]-1,2-propanediol (CBP) is an important organic compound that has been studied extensively for its various applications in the scientific and medical fields. CBP is a versatile compound with a wide range of uses, ranging from synthesis and lab experiments to research applications.

Scientific Research Applications

Catalysis and Organic Synthesis

• Asymmetric Hydrogenation : Utilizing chelating sulfoxide ligands, such as derivatives of 3-[(4-Chlorobenzyl)sulfinyl]-1,2-propanediol, in ruthenium(II) complexes has shown promise in catalytic asymmetric hydrogenation. These complexes can bind via oxygen or sulfur and have been used to achieve optical purities in the hydrogenation of olefinic acid substrates (James & Mcmillan, 1977).

• Synthesis of Building Blocks : 3-Chloro-1,2-propanediol, a related compound, is a significant building block in organic synthesis. It has been used in the synthesis of linezolid, an antibiotic, and efficient methods for its conversion have been developed (da Silveira Pinto, da Silva & de Souza, 2016).

Biotechnology

• 1,3-Propanediol Production : Genetically engineered strains are being developed for the efficient biosynthesis of 1,3-propanediol from glycerol, which is a key chemical used in various industries. These strains can achieve higher yields and overcome production barriers faced by natural microorganisms (Yang et al., 2018).

Environmental and Analytical Studies

• Detection and Analysis : Capillary electrophoresis with electrochemical detection has been utilized for the determination of 3-chloro-1,2-propanediol in food samples, demonstrating its role in food safety and quality control (Xing & Cao, 2007).

• Hydrolysis and Photolysis Studies : The removal of 3-chloro-1,2-propanediol from water has been examined through hydrolysis and UV/H2O2 processes, highlighting its environmental relevance (Nienow, Poyer, Hua & Jafvert, 2009).